Cas no 1803589-14-1 (1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride)

• Product Name: 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride
• CAS No: 1803589-14-1
• MF: C₈H₁₇ClF₂N₂
• MW: 214.683788061142
• MDL: MFCD28714668
• CID: 4616662
• PubChem ID: 119031603
• Update Time: 2025-05-27

1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2,2-difluoroethyl)piperidin-4-yl]methanamine dihydrochloride
• 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride

• MDL： MFCD28714668
• Inchi： 1S/C8H16F2N2.ClH/c9-8(10)6-12-3-1-7(5-11)2-4-12;/h7-8H,1-6,11H2;1H
• InChI Key： NSJVAXOZMIGVES-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN)CC1)C(F)F.Cl

Experimental Properties

• Melting Point: NA

1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride

Comprehensive Overview of 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride (CAS No. 1803589-14-1)

1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride (CAS No. 1803589-14-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of a difluoroethyl group and a methanamine moiety in its structure makes it a promising candidate for modulating biological activity, particularly in targeting specific receptors or enzymes.

The growing interest in 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride is reflected in the increasing number of scientific publications and patent filings related to its synthesis and applications. Researchers are particularly intrigued by its potential role in the development of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. The compound's ability to interact with various biological targets, combined with its favorable physicochemical properties, positions it as a valuable tool in medicinal chemistry.

One of the key advantages of 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride is its versatility in synthetic chemistry. The compound can serve as a building block for the preparation of more complex molecules, enabling researchers to explore new chemical spaces. Its dihydrochloride salt form enhances stability and solubility, making it suitable for a wide range of experimental conditions. This attribute is particularly important in high-throughput screening and preclinical studies, where compound stability is critical for reliable results.

In recent years, the demand for piperidine-based compounds like 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride has surged, driven by the need for innovative treatments for chronic diseases. The compound's structural features align with current trends in drug design, such as the incorporation of fluorinated groups to improve metabolic stability and bioavailability. These trends are often highlighted in discussions about next-generation pharmaceuticals and precision medicine, making this compound a topic of interest for both academia and industry.

Another area where 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride shows promise is in the field of neuropharmacology. The piperidine scaffold is a common motif in drugs targeting the CNS, and the addition of a difluoroethyl group could potentially enhance binding affinity or selectivity. Researchers are actively investigating its interactions with neurotransmitter receptors and ion channels, which could lead to breakthroughs in treating conditions like anxiety, depression, or neurodegenerative disorders.

From a synthetic perspective, the preparation of 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride involves multi-step organic transformations, including amine protection, alkylation, and salt formation. These processes are well-documented in the literature, but ongoing research aims to optimize yields and reduce environmental impact. The compound's synthesis is often discussed in the context of green chemistry and sustainable drug development, reflecting the broader shift toward eco-friendly practices in the pharmaceutical industry.

In summary, 1-(2,2-Difluoroethyl)piperidin-4-ylmethanamine Dihydrochloride (CAS No. 1803589-14-1) represents a compelling example of how structural modifications can unlock new possibilities in drug discovery. Its combination of a piperidine core, fluorinated side chain, and amine functionality makes it a versatile and valuable compound for researchers. As the scientific community continues to explore its potential, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.